Cas no 2034329-58-1 (7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034329-58-1
• MF: C₁₅H₂₀FN₃O₃S
• MW: 341.401005744934
• CID: 5908086
• PubChem ID: 168003894
• Update Time: 2025-07-15

7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• 2034329-58-1

• Inchi： 1S/C15H20FN3O3S/c16-12-4-2-1-3-11(12)14-6-8-19(9-10-23(14,21)22)15(20)13-5-7-17-18-13/h1-4,13-14,17-18H,5-10H2
• InChI Key： ZEKUKUSGCNHXRU-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2CCNN2)=O)CCC1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 341.12094084g/mol
• Monoisotopic Mass: 341.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.9Ų

Additional information on 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1lambda6,4-thiazepane-1,1-dione

Introduction to 7-(2-Fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione (CAS No. 2034329-58-1)

7-(2-Fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione (CAS No. 2034329-58-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepanes, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The molecular structure of 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione is characterized by the presence of a thiazepane ring fused with a pyrazole moiety and a fluorinated phenyl group. The thiazepane ring is a seven-membered heterocyclic compound containing sulfur and nitrogen atoms, while the pyrazole moiety is a five-membered heterocyclic ring with two nitrogen atoms. The fluorinated phenyl group adds an additional layer of complexity and potential for modulating biological activity.

Recent studies have highlighted the potential of 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound selectively targeted key signaling pathways involved in inflammation, making it a promising candidate for the treatment of inflammatory diseases.

In another study published in the European Journal of Medicinal Chemistry in 2023, 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione was evaluated for its antitumor activity against various cancer cell lines. The results showed that the compound effectively induced apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. Additionally, the compound demonstrated low cytotoxicity towards normal cells, suggesting a favorable therapeutic index.

The antimicrobial properties of 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione have also been explored. A study published in the Journal of Antibiotics in 2023 reported that the compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The pharmacokinetic profile of 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione has been investigated to assess its suitability for clinical development. Preclinical studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic properties, including a reasonable half-life and low clearance rate. These characteristics suggest that the compound could be administered orally with minimal dosing frequency.

In terms of safety and toxicity, preliminary studies have indicated that 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione is well-tolerated at therapeutic doses. Acute toxicity studies in animal models have not revealed any significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are currently underway to further evaluate long-term safety.

The synthesis of 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione involves several steps and requires careful optimization to achieve high yields and purity. A typical synthetic route involves the condensation of 2-fluorobenzaldehyde with thiourea to form an intermediate thiourea derivative. This intermediate is then cyclized using a suitable base to form the thiazepane ring. The resulting thiazepane is further functionalized by coupling with pyrazole carboxylic acid using a coupling reagent such as EDC or HATU.

The characterization of 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione has been performed using various analytical techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques have confirmed the structure and purity of the compound, providing essential data for its further development.

In conclusion, 7-(2-fluorophenyl)-4-(1H-pyrazole-3-carbonyl)-1λ6,4-thiazepane-1,1-dione (CAS No. 2034329-58-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for various diseases.